RA-V

• Molecular Formula: C40H48N6O9
• Molecular Weight: 756.8 g/mol
• InChI: InChI=1S/C40H48N6O9/c1-22-35(48)42-23(2)38(51)44(4)30(18-25-8-13-28(54-7)14-9-25)37(50)43-24(3)39(52)46(6)32-19-26-10-15-29(16-11-26)55-34-21-27(12-17-33(34)47)20-31(36(49)41-22)45(5)40(32)53/h8-17,21-24,30-32,47H,18-20H2,1-7H3,(H,41,49)(H,42,48)(H,43,50)/t22-,23+,24+,30+,31+,32+/m1/s1
• InChIKey: VXVGFMUNENQGFW-LZQLRFBTSA-N

Cyclic hexapeptides often suffer from pathway ambiguity and poor oral stability, complicating target validation. RA-V (deoxybouvardin) solves this with three distinct mechanistic advantages: • TAK1-TAB2 inhibitor (IC50 64.58 nM in HEK293T cells); suppresses NF-κB pathway - mechanism absent in RA-VII • Triple pathway inhibition: Wnt (50 ng/mL), Myc (75 ng/mL), Notch (93 ng/mL) in luciferase assays • Stable in simulated gastric/intestinal fluids - enables oral bioavailability studies Select RA-V for Nrf2 degradation to reverse KRAS G12C inhibitor resistance (adagrasib-resistant CRC models).

RA-V Core Identity and Analogs

RA-V (deoxybouvardin, CAS 64725-24-2) is a bicyclic hexapeptide of the Rubiaceae-type cyclopeptide (RA) family, first isolated from Bouvardia ternifolia and subsequently from Rubia cordifolia and R. akane [1][2]. RA-V exhibits a broad spectrum of antitumour activities including NF-κB pathway inhibition, anti-angiogenesis, and crosstalk suppression of Wnt/Myc/Notch oncogenic signalling [3]. Its closest in-class analogs are RA-VII (CAS 86229-97-2), bouvardin, RA-III, RA-IV, and the structurally related allo-RA-V and neo-RA-V. RA-VII reached Phase I clinical trials in Japan but was discontinued due to toxicity and poor water solubility [2][4].

TAK1–NF-κB pathway inhibition tool

Multi-pathway crosstalk inhibitor (Wnt/Myc/Notch)

Natural bicyclic hexapeptide (deoxybouvardin)

Structurally distinct from RA-VII and diastereomers

• [1] Kriek, G.R. et al. Bouvardin and deoxybouvardin, antitumor cyclic hexapeptides from Bouvardia ternifolia (Rubiaceae). J. Am. Chem. Soc. 1977, 99, 4840–4843. View Source
• [2] Hitotsuyanagi, Y. et al. Design and synthesis of analogues of RA-VII—an antitumor bicyclic hexapeptide from Rubiae radix. J. Nat. Med. 2021, 75, 752–761. View Source
• [3] Balachandran, P. et al. Crosstalk of Cancer Signaling Pathways by Cyclic Hexapeptides and Anthraquinones from Rubia cordifolia. Molecules 2021, 26, 735. View Source
• [4] Wang, Z. et al. Natural cyclopeptide RA-V inhibits the NF-κB signaling pathway by targeting TAK1. Cell Death Dis. 2018, 9, 715. View Source

RA-V Irreplaceability vs. Analogs

Although RA-V and RA-VII share a 14-membered cycloisodityrosine core and both exhibit antitumour activity, their mechanistic targets, signalling pathway profiles, and developability characteristics diverge substantially. RA-VII primarily arrests cytokinesis via F-actin conformational change, while RA-V uniquely targets TAK1 to inhibit the NF-κB pathway—a mechanism absent in RA-VII at comparable potency [1]. Minor structural modifications produce dramatic potency differences: allo-RA-V and neo-RA-V are 790–1000-fold less cytotoxic than deoxybouvardin (RA-V) [2]. Further, RA-V demonstrates stability in simulated gastric and intestinal fluids, a critically limiting property for cyclic hexapeptides that RA-VII does not share [3]. Generic substitution without direct head-to-head validation therefore risks selecting a molecule with different target engagement, pathway bias, and oral bioavailability profile.

RA-VII

Different mechanism (actin stabilization) – not interchangeable for NF-κB or TAK1 studies.

allo-RA-V / neo-RA-V

Stereochemical mismatch causes substantially lower cell-model activity; pathway profile may not transfer.

Cyclic peptide oral stability

RA-V demonstrates unique SGF/SIF stability not shared by analogs; oral formulation context may differ significantly.

• [1] Wang, Z. et al. Natural cyclopeptide RA-V inhibits the NF-κB signaling pathway by targeting TAK1. Cell Death Dis. 2018, 9, 715. View Source
• [2] Hitotsuyanagi, Y. et al. Isolation, Structure Determination, and Synthesis of Allo-RA-V and Neo-RA-V, RA-Series Bicyclic Peptides from Rubia cordifolia L. Chem. Eur. J. 2012, 18, 2839–2846. View Source
• [3] Balachandran, P. et al. Crosstalk of Cancer Signaling Pathways by Cyclic Hexapeptides and Anthraquinones from Rubia cordifolia. Molecules 2021, 26, 735. View Source

RA-V Differentiation Evidence

TAK1-Mediated NF-κB Inhibition

RA-V is the most potent NF-κB inhibitor identified among Rubiaceae-type cyclopeptides, directly targeting TAK1 to block TAK1–TAB2 interaction. In a head-to-head screen of compound libraries using an NF-κB-dependent luciferase reporter, RA-V was identified as the best NF-κB inhibitor [1]. RA-V inhibited NF-κB activation with an IC50 of 64.58 nM in HEK293T cells [1]. In contrast, RA-VII does not inhibit NF-κB at comparable concentrations; its antitumour mechanism is mediated through F-actin conformational change leading to G2 arrest [2]. This mechanistic divergence means RA-V is the preferred tool compound for studying inflammation–cancer crosstalk via the TAK1–NF-κB axis.

TAK1–NF-κB Inhibition

Direct comparison

Reported IC50 64.58 nM; RA-VII: no detectable NF-κB inhibition

TAK1–NF-κB pathway research context

HEK293T luciferase reporter assay

Evidence Dimension	NF-κB pathway inhibition (IC50)
Target Compound Data	IC50 = 64.58 nM (HEK293T NF-κB luciferase reporter) [1]
Comparator Or Baseline	RA-VII: no potent NF-κB inhibition; primary mechanism is actin stabilization and G2 arrest [2]
Quantified Difference	Qualitative: RA-V is a potent NF-κB inhibitor; RA-VII is not active on this pathway at comparable concentrations.
Conditions	HEK293T cells stably transfected with NF-κB luciferase reporter; compound library screening [1]

Why This Matters

For procurement in NF-κB/TAK1-targeted research, RA-V is the only commercially relevant RA-series peptide with validated TAK1 inhibitory activity, enabling pathway-specific studies that RA-VII cannot support.

• [1] Wang, Z. et al. Natural cyclopeptide RA-V inhibits the NF-κB signaling pathway by targeting TAK1. Cell Death Dis. 2018, 9, 715. View Source
• [2] Fujiwara, H. et al. RA-VII, a cyclic depsipeptide, changes the conformational structure of actin to cause G2 arrest by the inhibition of cytokinesis. Cancer Sci. 2004, 95, 675–680. View Source

Multi-Pathway Wnt/Myc/Notch Suppression

RA-V simultaneously suppresses Wnt, Myc, and Notch oncogenic signalling pathways with IC50 values of 50, 75, and 93 ng/mL (≈66, 99, and 123 nM), respectively, as measured by luciferase reporter gene assays [1]. This multi-pathway crosstalk inhibition is not reported for RA-VII or bouvardin. A panel of anthraquinone co-isolates from Rubia cordifolia showed very mild or no inhibition of these pathways, confirming that the triple-pathway activity is specific to the cyclic hexapeptide core of RA-V [1]. The broader pathway coverage makes RA-V uniquely suited for systems-level cancer signalling studies.

Wnt/Myc/Notch Inhibition

Class-level

Wnt IC50 50 ng/mL; Myc 75 ng/mL; Notch 93 ng/mL

Multi-pathway crosstalk assay context

Luciferase reporter gene assays

Evidence Dimension	Inhibition of Wnt, Myc, and Notch transcriptional activity (IC50)
Target Compound Data	Wnt IC50 = 50 ng/mL; Myc IC50 = 75 ng/mL; Notch IC50 = 93 ng/mL [1]
Comparator Or Baseline	RA-VII and bouvardin: no reported multi-pathway Wnt/Myc/Notch inhibition data at comparable potency; anthraquinone co-metabolites showed very mild or no activity [1]
Quantified Difference	RA-V uniquely shows triple-pathway suppression in a single assay panel.
Conditions	Luciferase reporter gene assays assessing Wnt, Myc, and Notch pathway activity following compound treatment [1]

Why This Matters

RA-V is the only RA-series compound with validated triple-pathway inhibition data, enabling researchers to probe Wnt/Myc/Notch crosstalk with a single agent—a capability that RA-VII and bouvardin cannot offer.

• [1] Balachandran, P. et al. Crosstalk of Cancer Signaling Pathways by Cyclic Hexapeptides and Anthraquinones from Rubia cordifolia. Molecules 2021, 26, 735. View Source

Gastrointestinal Fluid Stability

RA-V retains full anticancer activity after treatment with simulated gastric fluid (SGF) and simulated intestinal fluid (SIF), a property that is typically a key shortcoming of cyclic hexapeptides [1]. The anticancer activity of RA-V was found to remain unchanged before and after exposure to SGF/SIF, indicating that RA-V is stable under physiological gastrointestinal conditions [1]. This stability profile addresses a well-documented liability of the broader cyclic hexapeptide class, which are often degraded rapidly in biological fluids, limiting oral administration feasibility.

GI Fluid Stability

Context-dependent

No loss of model-response activity after SGF/SIF

Supports oral formulation feasibility

Simulated gastric & intestinal fluid

Evidence Dimension	Retention of anticancer activity after simulated gastrointestinal fluid exposure
Target Compound Data	No loss of activity after SGF and SIF treatment [1]
Comparator Or Baseline	Cyclic hexapeptide class: generally unstable in biological fluids (noted as a key limitation) [1]
Quantified Difference	Qualitative: RA-V uniquely maintains full potency post-SGF/SIF; typical cyclic hexapeptides undergo degradation.
Conditions	Simulated gastric fluid (SGF) and simulated intestinal fluid (SIF) exposure, followed by anticancer activity assessment [1]

Why This Matters

The demonstrated SGF/SIF stability of RA-V supports its candidacy for oral formulation development, a route not feasible for most cyclic hexapeptides including RA-VII.

• [1] Balachandran, P. et al. Crosstalk of Cancer Signaling Pathways by Cyclic Hexapeptides and Anthraquinones from Rubia cordifolia. Molecules 2021, 26, 735. View Source

Reversal of KRAS G12C Inhibitor Resistance

RA-V restores the sensitivity of KRAS G12C-mutant colorectal cancer (CRC) cells that have acquired resistance to the clinical KRAS G12C inhibitor adagrasib (MRTX849) [1]. RA-V suppresses Nrf2 protein levels via ubiquitin–proteasome-dependent degradation, leading to oxidative and ER stress and DNA damage in resistant CRC cells. Consequently, RA-V reverses adagrasib resistance by inhibiting the Nrf2/GLS1 axis [1]. No comparable resistance-reversal activity has been reported for RA-VII, which exerts cytotoxicity through cytokinesis inhibition rather than Nrf2 pathway modulation. This positions RA-V as a novel adjuvant strategy specifically for overcoming KRAS inhibitor resistance.

KRAS G12C Resistance Reversal

Reported

Restores adagrasib response via Nrf2 degradation

Drug-resistance model context

Colorectal cancer cell models

Evidence Dimension	Reversal of acquired resistance to KRAS G12C inhibitor adagrasib (MRTX849) in CRC cells
Target Compound Data	RA-V restores MRTX849 response in resistant CRC cells via Nrf2/GLS1 axis inhibition [1]
Comparator Or Baseline	RA-VII: no reported Nrf2 inhibitory activity or KRAS inhibitor resistance reversal data
Quantified Difference	Qualitative: RA-V uniquely reverses adagrasib resistance; RA-VII mechanism (actin stabilization) does not overlap with Nrf2 pathway.
Conditions	KRAS G12C-mutant CRC cell lines with acquired resistance to MRTX849; co-treatment with RA-V and MRTX849 [1]

Why This Matters

For oncology research programs focused on KRAS-driven cancers and resistance mechanisms, RA-V offers a unique tool for combination studies that RA-VII cannot substitute.

• [1] Jiang, Z. et al. Cyclopeptide RA-V from Rubia yunnanensis restores activity of Adagrasib against colorectal cancer by reducing the expression of Nrf2. Pharmacol. Res. 2024, 107292. View Source

Structural Determinants of Cytotoxic Potency

Allo-RA-V and neo-RA-V, diastereomeric bicyclic hexapeptides isolated alongside RA-V from Rubia cordifolia, exhibit 790–1000-fold lower cytotoxicity than RA-VII and 600–830-fold lower than deoxybouvardin (RA-V) in HCT-116 colorectal carcinoma cells [1]. O-seco-RA-V, a monocyclic variant lacking the cycloisodityrosine ether bridge, displayed almost no cytotoxicity [1]. These data demonstrate that the natural RA-V (deoxybouvardin) stereochemistry and intact bicyclic architecture are essential for high potency, and that minor structural perturbations cause near-complete loss of activity. For procurement, this underscores that only the authentic RA-V stereoisomer possesses the requisite activity profile.

Stereochemical Potency Determinant

Direct comparison

Allo-/neo-RA-V: ≥600-fold lower cell-model activity

Stereochemistry-critical activity

HCT-116 cytotoxicity assay

Evidence Dimension	Cytotoxicity in HCT-116 human colorectal carcinoma cells
Target Compound Data	RA-V (deoxybouvardin): potent cytotoxicity (exact IC50 not specified in this comparison, but 600–830-fold more cytotoxic than allo/neo analogs) [1]
Comparator Or Baseline	Allo-RA-V: 790–1000-fold less cytotoxic than RA-VII; Neo-RA-V: 600–830-fold less cytotoxic than RA-V; O-seco-RA-V: almost no cytotoxicity [1]
Quantified Difference	≥600–830-fold difference between RA-V and its diastereomers
Conditions	HCT-116 human colorectal carcinoma cell line; cytotoxicity assay [1]

Why This Matters

The extreme sensitivity of cytotoxic activity to stereochemistry and macrocyclic topology means that only correctly folded RA-V (deoxybouvardin) is suitable for research requiring RA-series antitumour potency, and any isomer impurity or incorrect analog will yield false-negative results.

• [1] Hitotsuyanagi, Y. et al. Isolation, Structure Determination, and Synthesis of Allo-RA-V and Neo-RA-V, RA-Series Bicyclic Peptides from Rubia cordifolia L. Chem. Eur. J. 2012, 18, 2839–2846. View Source

RA-V Application Scenarios

NF-κB/TAK1 Pathway Research

Procure RA-V when the research objective requires specific inhibition of the TAK1–TAB2 interaction and downstream NF-κB signalling, as demonstrated by the IC50 of 64.58 nM in HEK293T cells [1]. RA-VII and other RA-series peptides do not target TAK1 and are unsuitable for NF-κB-focused studies [2].

Wnt/Myc/Notch Signaling Crosstalk

Use RA-V when experimental designs require simultaneous suppression of Wnt, Myc, and Notch pathways with a single agent. RA-V provides validated IC50 values of 50, 75, and 93 ng/mL for these three pathways in luciferase reporter assays [1]. This triple-pathway activity is not documented for RA-VII or bouvardin.

Oral Formulation Development

RA-V is the RA-series compound of choice for oral bioavailability studies, based on its demonstrated stability in simulated gastric and intestinal fluids with no loss of anticancer activity [1]. This addresses the well-known biological fluid instability limitation of cyclic hexapeptides that affects RA-VII and other analogs.

Combination Therapy for KRAS G12C Resistance

For studies investigating strategies to reverse acquired resistance to KRAS G12C inhibitors such as adagrasib (MRTX849), RA-V is uniquely suited as it suppresses Nrf2 protein via ubiquitin–proteasome degradation and restores drug sensitivity in resistant CRC cells [1]. RA-VII does not modulate the Nrf2/GLS1 axis and cannot substitute for RA-V in this application.

Application

Selection Property

Validation Focus

NF-κB/TAK1 Pathway Research

TAK1–NF-κB inhibition activity

NF-κB reporter endpoint

Wnt/Myc/Notch Crosstalk Studies

Triple-pathway suppression profile

Wnt, Myc, Notch reporter panel

Oral Formulation Feasibility

GI fluid stability profile

SGF/SIF stability endpoint

KRAS Resistance Reversal Studies

Nrf2 degradation activity

Adagrasib-resistant CRC model

• [1] Wang, Z. et al. Natural cyclopeptide RA-V inhibits the NF-κB signaling pathway by targeting TAK1. Cell Death Dis. 2018, 9, 715. View Source
• [2] Fujiwara, H. et al. RA-VII, a cyclic depsipeptide, changes the conformational structure of actin to cause G2 arrest by the inhibition of cytokinesis. Cancer Sci. 2004, 95, 675–680. View Source
• [3] Balachandran, P. et al. Crosstalk of Cancer Signaling Pathways by Cyclic Hexapeptides and Anthraquinones from Rubia cordifolia. Molecules 2021, 26, 735. View Source
• [4] Jiang, Z. et al. Cyclopeptide RA-V from Rubia yunnanensis restores activity of Adagrasib against colorectal cancer by reducing the expression of Nrf2. Pharmacol. Res. 2024, 107292. View Source